Cas no 870063-45-9 (2-ethyl-3-Pyridinemethanamine)

• Product Name: 2-ethyl-3-Pyridinemethanamine
• CAS No: 870063-45-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1119843
• PubChem ID: 55267213
• Update Time: 2025-10-29

2-ethyl-3-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-Pyridinemethanamine
• AKOS006312876
• (2-ethylpyridin-3-yl)methylamine
• CS-0531153
• 2-ethylpyridin-3-ylmethylamine
• (2-Ethylpyridin-3-yl)methanamine
• HNTTWHWJZKBOQJ-UHFFFAOYSA-N
• SCHEMBL3287856
• 870063-45-9

• Inchi： 1S/C8H12N2/c1-2-8-7(6-9)4-3-5-10-8/h3-5H,2,6,9H2,1H3
• InChI Key： HNTTWHWJZKBOQJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(CN)C=1CC

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-ethyl-3-Pyridinemethanamine

Introduction to 2-ethyl-3-Pyridinemethanamine (CAS No. 870063-45-9)

2-ethyl-3-Pyridinemethanamine, identified by its Chemical Abstracts Service (CAS) number 870063-45-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural features of 2-ethyl-3-Pyridinemethanamine make it a valuable scaffold for the development of novel bioactive agents, particularly in the context of targeting neurological and inflammatory disorders.

The molecular structure of 2-ethyl-3-Pyridinemethanamine consists of a pyridine ring substituted with an ethyl group at the 2-position and an amine group at the 3-position. This arrangement confers unique electronic and steric properties to the molecule, enabling it to interact with biological targets in specific ways. The pyridine core is a common motif in many pharmacologically active compounds, known for its ability to modulate enzyme activity and receptor binding. The presence of the amine functional group further enhances the compound's potential as a pharmacophore, allowing for hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those with amine functionalities. Research has demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have shown that certain pyridine-based amines can inhibit the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have prompted further investigation into the potential therapeutic applications of 2-ethyl-3-Pyridinemethanamine and related derivatives.

The synthesis of 2-ethyl-3-Pyridinemethanamine involves multi-step organic reactions that typically begin with the functionalization of a pyridine precursor. One common synthetic route involves the alkylation of 3-pyridinemethanol with ethyl halides or Grignard reagents, followed by conversion of the resulting secondary amine to the desired tertiary amine using appropriate reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for medicinal chemistry applications.

Recent research has also highlighted the importance of structural optimization in enhancing the pharmacological efficacy of pyridine-based compounds. By modifying various substituents on the pyridine ring, researchers can fine-tune the biological activity and selectivity of these molecules. For example, studies have shown that introducing electron-withdrawing groups at specific positions on the pyridine ring can enhance binding affinity to certain biological targets. Similarly, modifications to the amine group can influence solubility and metabolic stability, critical factors for drug development.

The potential therapeutic applications of 2-ethyl-3-Pyridinemethanamine are particularly promising in the treatment of neurological disorders. Pyridine derivatives have been investigated for their ability to modulate neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that certain pyridine-based amines can interact with neurotransmitter receptors such as serotonin receptors (5-HT), dopamine receptors (D1/D2), and norepinephrine receptors (α/β). These interactions may lead to novel therapeutic strategies for managing neurological symptoms.

In addition to their neurological effects, 2-ethyl-3-Pyridinemethanamine and its derivatives have shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By inhibiting key inflammatory pathways, pyridine-based compounds like 2-ethyl-3-Pyridinemethanamine may help mitigate disease progression and improve patient outcomes. Preliminary studies have indicated that this compound can modulate cytokine production and reduce inflammation-induced tissue damage, suggesting its potential as an anti-inflammatory agent.

The development of 2-ethyl-3-Pyridinemethanamine as a drug candidate also involves rigorous safety and efficacy testing. Pharmacokinetic studies are essential to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies help determine optimal dosing regimens and identify potential side effects. Additionally, toxicological assessments are conducted to evaluate the compound's safety profile at various doses.

The integration of computational chemistry techniques has further accelerated the discovery process for 2-ethyl-3-Pyridinemethanamine and related compounds. Molecular modeling and virtual screening allow researchers to predict binding affinities and identify potential drug candidates before conducting expensive wet-lab experiments. These computational approaches have been instrumental in optimizing lead structures and reducing attrition rates during drug development.

Future directions in research on 2-ethyl-3-Pyridinemethanamine include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to enhance treatment efficacy. As our understanding of biological pathways continues to expand, new opportunities may arise for leveraging 2-ethyl-3-Pyridinemethanamine in addressing unmet medical needs.

In conclusion,2-ethyl-3-Pyridinemethanamine (CAS No. 870063-45-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel bioactive agents targeting neurological and inflammatory disorders. Ongoing research efforts aim to further elucidate its pharmacological properties and explore new therapeutic applications, ultimately contributing to advancements in medicine.